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Compound of Interest

Compound Name: Levopimaric acid

Cat. No.: B191702 Get Quote

Physical Properties of Levopimaric Acid: A
Technical Guide
Levopimaric acid, a prominent abietane-type diterpene resin acid, is a major constituent of

pine oleoresin.[1] This guide provides an in-depth overview of its key physical properties,

namely its melting point and solubility, supported by detailed experimental protocols for their

determination. This information is crucial for researchers and professionals involved in natural

product chemistry, pharmacology, and drug development.

Quantitative Physical Properties
The physical characteristics of levopimaric acid are summarized below. It is important to note

that properties such as melting point can be significantly influenced by the presence of

impurities.

Melting Point
Levopimaric acid is an orthorhombic crystalline solid.[2] Its melting point has been reported

within a consistent range, with minor variations often attributable to sample purity. The

presence of impurities can lead to a depression and broadening of the melting point range.[3]

[4]
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Compound Melting Point (°C) Notes

Levopimaric Acid 150 -

Levopimaric Acid 151 -

Levopimaric Acid 147 - 150 Observed range.

Levopimaric Acid (pure) 151 - 153 For highly purified samples.[3]

Levopimaric Acid (impure) 125 - 150
The melting point is highly

sensitive to impurities.[3]

Levopimaric Acid (predicted) 152.34
Computationally predicted

value.[5]

Methyl ester derivative 64 -

Molecular compound with

quinone
214 -

Solubility
The solubility of levopimaric acid is a critical parameter for its extraction, purification, and

potential formulation in various applications.
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Solvent Solubility Notes

Water Practically Insoluble

As a hydrophobic resin acid, its

aqueous solubility is very low.

[1][2][6] The aqueous

solubilities of resin acids in

general are in the range of 3-6

mg/L.[6]

Organic Solvents Soluble
Generally soluble in most

organic solvents.[2]

Acetone Soluble

Used as a solvent for the initial

extraction from pine oleoresin.

[3][7]

Methanol Soluble

Used as a solvent for

recrystallization and

purification of the amine salt of

levopimaric acid.[3][7]

Ethanol Soluble

Used as a solvent for the final

crystallization of the purified

acid.[3]

Ether Soluble

Used as a solvent during the

acidification and purification

steps.[3]

Chloroform Soluble
Used as a solvent for

determining optical rotation.[2]

Experimental Protocols
Accurate determination of physical properties requires standardized experimental procedures.

The following sections detail common methodologies for measuring the melting point and

solubility of levopimaric acid.

Determination of Melting Point
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The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline compound, this transition occurs over a narrow temperature range.

This protocol is based on the capillary method, widely used for its accuracy and small sample

requirement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Watch glass or mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline levopimaric acid is placed on a

clean, dry watch glass and finely powdered using a spatula or mortar and pestle.[8]

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and gently tapped on a hard surface to pack the sample into the

sealed end. This process is repeated until a column of 2-3 mm of tightly packed sample is

obtained at the bottom of the tube.[9]

Measurement:

The capillary tube is placed in the heating block of the melting point apparatus.[4]

The sample is heated rapidly to obtain an approximate melting point. The apparatus is

then allowed to cool to at least 20°C below this approximate temperature.[9]

A second, fresh sample is prepared and heated slowly, at a rate of approximately 2°C per

minute, as the temperature approaches the expected melting point.[4][9]

Data Recording: Two temperatures are recorded:
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The temperature at which the first droplet of liquid appears.

The temperature at which the last crystal of the solid melts completely.

This range represents the melting point of the sample.[9] For pure levopimaric acid, this

range should be narrow (e.g., 151-153°C).[3]

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a conventional and reliable technique for determining the

equilibrium solubility of a compound in a specific solvent.[10]

Apparatus:

Flasks with stoppers or screw caps

Constant temperature shaker bath or incubator

Analytical balance

Filtration system (e.g., syringe filters)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Sample Preparation: An excess amount of solid levopimaric acid is added to a known

volume of the desired solvent (e.g., water, ethanol, acetone) in a flask. The excess solid

ensures that a saturated solution is formed.

Equilibration: The flask is sealed and placed in a constant temperature shaker bath. It is then

agitated for a prolonged period (typically 24 to 48 hours) to ensure that equilibrium between

the dissolved and undissolved solute is reached.[10]

Phase Separation: After equilibration, the solution is allowed to stand to let the undissolved

solid settle. A sample of the supernatant is then carefully withdrawn and filtered to remove

any suspended solid particles. Centrifugation can also be used prior to filtration.
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Quantification: The concentration of levopimaric acid in the clear, filtered saturated solution

is determined using a suitable analytical method. For levopimaric acid, which has a UV

absorbance maximum at 273 nm, UV-Vis spectroscopy can be employed.[2] A calibration

curve prepared from standard solutions of known concentrations is used to determine the

concentration of the sample.

Calculation: The solubility is expressed as the concentration of the saturated solution,

typically in units of g/L, mg/mL, or mol/L.

Workflow Visualization
The following diagram illustrates the logical workflow for the isolation and purity assessment of

levopimaric acid from its natural source, pine oleoresin. This process leverages the solubility

properties of the acid and its amine salt for separation and purification, with the melting point

serving as a key criterion for purity.
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Caption: Workflow for Levopimaric Acid Isolation and Purity Verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Levopimaric acid - Wikipedia [en.wikipedia.org]

2. Levopimaric Acid [drugfuture.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. chem.ucalgary.ca [chem.ucalgary.ca]

5. labsolu.ca [labsolu.ca]

6. taylorandfrancis.com [taylorandfrancis.com]

7. researchgate.net [researchgate.net]

8. davjalandhar.com [davjalandhar.com]

9. community.wvu.edu [community.wvu.edu]

10. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Physical properties of Levopimaric acid including
melting point and solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191702#physical-properties-of-levopimaric-acid-
including-melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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